2-bromo-4-methoxy-6-methylpyridine
Overview
Description
2-Bromo-4-methoxy-6-methylpyridine is a bromopyridine derivative . It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Molecular Structure Analysis
The molecular structure of 2-Bromo-4-methoxy-6-methylpyridine has been optimized using both DFT and HF methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
While specific chemical reactions involving 2-Bromo-4-methoxy-6-methylpyridine are not detailed in the available sources, it is known to act as a reagent for the synthesis of biarylsulfonamide CCR9 inhibitors for inflammatory bowel diseases .Physical And Chemical Properties Analysis
2-Bromo-4-methoxy-6-methylpyridine is a light-yellow to yellow to brown solid or liquid . It has a molecular weight of 188.02 . The refractive index is 1.561 and it has a boiling point of 87 °C/10 mmHg . The density is 1.545 g/mL at 25 °C .Scientific Research Applications
- 2-Bromo-4-methoxy-6-methylpyridine serves as a valuable building block for synthesizing organic nitrogen ligands containing pyridine units. These ligands play a crucial role in transition metal catalysis, enabling efficient and selective reactions. Researchers explore its use in designing novel catalysts for various transformations .
- In the realm of organic synthesis, this compound contributes to the total synthesis of A2-E , an age pigment found in the retina. The synthesis involves combining two equivalents of retinal (vitamin A) with one equivalent of ethanolamine2-Bromo-4-methoxy-6-methylpyridine plays a key role in this process .
- Researchers utilize this compound to create methoxy-2-(2-pyridyl)indoles, which have diverse applications. These derivatives find use in medicinal chemistry, as they exhibit interesting biological activities. The synthesis pathway involves incorporating the pyridine moiety from our compound into the indole scaffold .
- 2-Bromo-4-methoxy-6-methylpyridine participates in Suzuki coupling reactions. For instance, it reacts with 2,4-difluorophenylboronic acid to yield 2-(2’,4’-difluorophenyl)-4-methylpyridine. Such coupling reactions are essential for constructing complex organic molecules and designing functional materials .
Transition Metal Catalysis
Total Synthesis of Ocular Age Pigment A2-E
Preparation of Methoxy-2-(2-pyridyl)indoles
Suzuki Coupling Reactions
Mechanism of Action
The mechanism of action of 2-Bromo-4-methoxy-6-methylpyridine is not fully understood, but it is believed to involve several different mechanisms. It is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-methoxy-6-methylpyridine involves the bromination of 4-methoxy-6-methylpyridine followed by methylation of the resulting intermediate.", "Starting Materials": [ "4-methoxy-6-methylpyridine", "Bromine", "Sodium hydroxide", "Methyl iodide", "Sodium iodide", "Acetone" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-6-methylpyridine in acetone.", "Step 2: Add bromine dropwise to the reaction mixture while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the reaction mixture for an additional 30 minutes.", "Step 4: Add sodium hydroxide to the reaction mixture to neutralize any remaining bromine.", "Step 5: Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Step 6: Dissolve the product in acetone.", "Step 7: Add sodium iodide to the reaction mixture and stir for 10 minutes.", "Step 8: Add methyl iodide dropwise to the reaction mixture while stirring at room temperature.", "Step 9: After the addition of methyl iodide is complete, continue stirring the reaction mixture for an additional 30 minutes.", "Step 10: Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Step 11: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1227574-23-3 |
Product Name |
2-bromo-4-methoxy-6-methylpyridine |
Molecular Formula |
C7H8BrNO |
Molecular Weight |
202 |
Purity |
95 |
Origin of Product |
United States |
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